Cas no 149791-45-7 (2-Naphthacenecarboxylicacid, 6,11-dihydro-3,8,10,12-tetrahydroxy-1-methyl-11-oxo-)
149791-45-7 structure
Product Name:2-Naphthacenecarboxylicacid, 6,11-dihydro-3,8,10,12-tetrahydroxy-1-methyl-11-oxo-
CAS No:149791-45-7
MF:C20H14O7
MW:366.320966243744
CID:175577
PubChem ID:127693
Update Time:2025-04-19
2-Naphthacenecarboxylicacid, 6,11-dihydro-3,8,10,12-tetrahydroxy-1-methyl-11-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthacenecarboxylicacid, 6,11-dihydro-3,8,10,12-tetrahydroxy-1-methyl-11-oxo-
- 3,8,10,12-tetrahydroxy-1-methyl-11-oxo-6H-tetracene-2-carboxylic acid
- AC1L2SGZ
- ACMC-20n5tl
- CHEBI:32205
- CTK0H8609
- SureCN5142828
- Tcm F1
- Tetracenomycin F1
- DTXSID90164382
- 2-Naphthacenecarboxylic acid, 6,11-dihydro-3,8,10,12-tetrahydroxy-1-methyl-11-oxo-
- 3,8,10,12-tetrahydroxy-1-methyl-11-oxo-6,11-dihydrotetracene-2-carboxylic acid
- SCHEMBL5142828
- Tetracenomycin-F1
- Theasaponin F1
- 149791-45-7
- Q27114823
-
- Inchi: 1S/C20H14O7/c1-7-14-10(5-12(22)15(7)20(26)27)3-8-2-9-4-11(21)6-13(23)16(9)19(25)17(8)18(14)24/h3-6,21-24H,2H2,1H3,(H,26,27)
- InChI Key: BJSNGVYBQJIGRT-UHFFFAOYSA-N
- SMILES: OC1=C2C(C)=C(C(=O)O)C(=CC2=CC2=C1C(C1C(=CC(=CC=1C2)O)O)=O)O
Computed Properties
- Exact Mass: 366.073953
- Monoisotopic Mass: 366.073953
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 1
- Complexity: 622
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 135
- XLogP3: 4.2
Experimental Properties
- Density: 1.671
- Boiling Point: 729.1°Cat760mmHg
- Flash Point: 408.7°C
- Refractive Index: 1.822
2-Naphthacenecarboxylicacid, 6,11-dihydro-3,8,10,12-tetrahydroxy-1-methyl-11-oxo- Related Literature
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Christian Hertweck,Andriy Luzhetskyy,Yuri Rebets,Andreas Bechthold Nat. Prod. Rep. 2007 24 162
-
Uwe Rix,Carsten Fischer,Lily L. Remsing,Jürgen Rohr Nat. Prod. Rep. 2002 19 542
-
Carlos Olano,Carmen Méndez,José A. Salas Nat. Prod. Rep. 2010 27 571
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